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Compound of Interest
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Cat. No.: B098924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and characterization of enriched lithium-6 (⁶Li). As a critical raw material in various

scientific and technological fields, including neutron detection, nuclear energy, and potentially in

novel pharmaceuticals, a thorough understanding of its supply chain and analytical

methodologies is paramount. This document offers a curated compilation of commercially

available ⁶Li products, their specifications, and detailed experimental protocols for isotopic

analysis.

Commercial Availability of Enriched Lithium-6
The commercial market for enriched lithium-6 is catered to by a select number of specialized

suppliers. These entities range from large chemical companies to government-supported

isotope centers. The available forms of ⁶Li are diverse, accommodating a wide array of

research and development needs.

Key Commercial Suppliers
A summary of prominent commercial suppliers of enriched lithium-6 is provided below. It is

important to note that availability and product specifications are subject to change, and direct

inquiry with the suppliers is recommended for the most current information.
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Supplier Website Notes

American Elements --INVALID-LINK--

Offers a wide range of ⁶Li

compounds and custom

synthesis services.

BuyIsotope.com (Neonest AB) --INVALID-LINK--

A reseller for Neonest AB,

providing various ⁶Li chemical

forms.[1][2][3][4]

Cambridge Isotope

Laboratories, Inc.
--INVALID-LINK--

Specializes in stable isotope-

labeled compounds, including

⁶Li metal.[5][6]

National Isotope Development

Center (NIDC)
--INVALID-LINK--

A U.S. Department of Energy

program that supplies

isotopes, including ⁶Li.

Sigma-Aldrich (Merck) --INVALID-LINK--

A major supplier of chemicals

and laboratory equipment,

offering ⁶Li products.[7][8][9]

[10][11]

Commercially Available Forms and Specifications
Enriched lithium-6 is available in several chemical forms, with varying enrichment levels and

purities. The most common enrichment level offered commercially is 95 atom %. Below is a

summary of available forms and their typical specifications.
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Chemical Form
Typical Enrichment (atom
% ⁶Li)

Common Physical Forms

Lithium-6 Metal 95%[5][6][7][11]
Chunks, foil, rod, sputtering

targets

Lithium-6 Carbonate 95%[12] Powder

Lithium-6 Hydroxide >95% Powder

Lithium-6 Chloride >95% Powder

Lithium-6 Fluoride >95% Powder

Lithium-6 Oxide >95% Powder

Note: Pricing information is highly variable and dependent on the quantity, chemical form, and

enrichment level. Direct quotes from suppliers are necessary for accurate cost assessment. For

example, historical pricing for 95% enriched ⁶Li metal has been in the range of tens of dollars

per gram.[8]

Experimental Protocols for Isotopic Analysis
Accurate determination of the isotopic composition of lithium-containing materials is crucial for

quality control and experimental validation. The two primary techniques for high-precision

lithium isotope analysis are Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector

Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Isotopic Analysis of Lithium-6 by Thermal Ionization
Mass Spectrometry (TIMS)
TIMS is a highly precise method for determining isotope ratios. The following protocol provides

a general framework for the analysis of lithium isotopes.

a. Sample Preparation and Chemical Separation:

Dissolution: Dissolve the lithium-containing sample in an appropriate acid (e.g., ultrapure

nitric acid). The choice of acid will depend on the sample matrix.
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Ion Exchange Chromatography: To minimize isobaric interferences (e.g., from doubly

charged species) and matrix effects, separate lithium from the sample matrix using cation

exchange chromatography. A common resin used for this purpose is a strong acid cation

exchange resin.

Elution: Elute the lithium fraction using a dilute acid, such as 0.2 M HCl. Collect the purified

lithium fraction.

b. Mass Spectrometry Analysis:

Filament Loading: Load a small aliquot of the purified lithium solution onto a previously

degassed rhenium (Re) filament.

Ionization: Insert the filament into the TIMS source. The sample is heated under vacuum,

causing the ionization of lithium atoms.

Mass Analysis: The generated Li⁺ ions are accelerated and separated based on their mass-

to-charge ratio in a magnetic field.

Detection: The ion beams of ⁶Li⁺ and ⁷Li⁺ are simultaneously measured using a multi-

collector system, typically consisting of Faraday cups.

Data Analysis: The ratio of the measured ion currents (⁶Li/⁷Li) is used to calculate the

isotopic abundance. Isotopic fractionation during the analysis is corrected for using a

standard of known isotopic composition.

Isotopic Analysis of Lithium-6 by Laser Ablation Multi-
Collector Inductively Coupled Plasma Mass
Spectrometry (LA-MC-ICP-MS)
LA-MC-ICP-MS is a powerful technique for in-situ isotopic analysis of solid samples with high

spatial resolution.

a. Instrumentation and Setup:

Laser Ablation System: A UV laser (e.g., 213 nm Nd:YAG or 193 nm ArF excimer) is used to

ablate a small amount of material from the sample surface.
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MC-ICP-MS: The ablated aerosol is transported by a carrier gas (typically helium mixed with

argon) into the plasma torch of the MC-ICP-MS. The sample is ionized in the high-

temperature argon plasma.

Instrument Tuning: Optimize the instrument for lithium analysis, including gas flow rates, lens

settings, and detector voltages, to achieve maximum signal intensity and stability.

b. Analytical Procedure:

Standard-Sample Bracketing: Analyze a reference material with a well-characterized lithium

isotopic composition before and after the analysis of the unknown sample. This is crucial for

correcting for instrumental mass bias.

Ablation: Focus the laser beam on the sample surface and ablate the material. The laser

parameters (spot size, repetition rate, and energy) should be optimized for the specific

sample type.

Data Acquisition: Simultaneously measure the ion beams of ⁶Li⁺ and ⁷Li⁺ using a multi-

collector array.

Data Reduction: The raw data is corrected for background, instrumental drift, and mass bias

using the measurements of the bracketing standards. The final result is the ⁶Li/⁷Li ratio of the

sample.

Visualizing the Supply Chain and Analytical
Workflow
To better illustrate the processes involved in obtaining and characterizing enriched lithium-6,

the following diagrams have been generated using the DOT language.
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Caption: Commercial Supply Chain for Enriched Lithium-6.
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Caption: Workflow for Lithium-6 Isotopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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